Cas no 58817-05-3 (Octyl Dimethyl PABA)

Octyl Dimethyl PABA Properties

Names and Identifiers

• Benzoic acid,4-(dimethylamino)-, octyl ester
• Octyl Dimethyl PABA
• OCTYLDIMETHYL P-AMINOBENZOIC ACID
• AC-15264
• AC1L28PG
• BENZOIC ACID, p-DIMETHYLAMINO-, OCTYL ESTER
• Octyl dimethyl 4-aminobenzoic acid
• Octyl-dimethyl-p-aminobenzoic acid
• Padimite A
• p-Dimethylaminobenzoic acid, octyl ester
• SureCN194303
• 58817-05-3
• octyl-N-dimethyl-p-aminobenzoate
• YAGMLECKUBJRNO-UHFFFAOYSA-N
• DTXSID70207549
• Octyl 4-(Dimethylamino)benzoate
• octyl dimethyl p-aminobenzoic acid
• OCTYL N,N-DIMETHYL-P-AMINOBENZOATE
• Benzoic acid, 4-(dimethylamino)-, octyl ester
• BENZOIC ACID, P-(DIMETHYLAMINO)-, OCTYL ESTER
• AMERSCOL
• SCHEMBL194303
• UNII-3X64HWP88S
• FT-0764937
• Q27258166
• Methyl2,4,6-trihydroxybenzoate
• AKOS015850674
• 3X64HWP88S
• p-(Dimethylamino)benzoic Acid Octyl Ester; Amerscol; Octyl N,N-Dimethyl-p-aminobenzoate; Octyl Dimethyl-p-aminobenzoate; Octyl p-Dimethylaminobenzoate
• G77893
• octyldimethyl p-aminobenzoic acid
• +Expand

• InChIKey： YAGMLECKUBJRNO-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H27NO2/c1-4-5-6-7-8-9-14-20-17(19)15-10-12-16(13-11-15)18(2)3/h10-13H,4-9,14H2,1-3H3
• SMILES： CCCCCCCCOC(=O)c1ccc(cc1)N(C)C

Computed Properties

• Exact Mass: 277.20431
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 10
• Monoisotopic Mass: 277.204
• Heavy Atom Count: 20
• Complexity: 258
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.8
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• PSA: 29.54
• Refractive Index: 1.5420 (estimate)
• Boiling Point: 420.26°C (rough estimate)
• Melting Point: No data available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 124.1±14.0 °C
• Color/Form: No data available
• Density: 0.9756 (rough estimate)